Cas no 61111-70-4 (Pentane, 3-diazo-)

• Product Name: Pentane, 3-diazo-
• CAS No: 61111-70-4
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 491565
• PubChem ID: 12546269
• Update Time: 2025-04-19

Pentane, 3-diazo- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-diazo-
• 3-diazopentane
• DTXSID60502075
• 61111-70-4

• Inchi： 1S/C5H10N2/c1-3-5(4-2)7-6/h3-4H2,1-2H3
• InChI Key： DPNQVRUILKQZTF-UHFFFAOYSA-N
• SMILES： [N+](=C(CC)CC)=[N-]

Computed Properties

• Exact Mass: 98.0845
• Monoisotopic Mass: 98.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 36.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Propargyl-type 1,3-dipolar organic compounds Diazo compounds